![molecular formula C29H25Cl2N3O2S2 B2773076 N-(3-(benzo[d]thiazol-2-yl)-6-benzyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-2-(4-chlorophenoxy)acetamide hydrochloride CAS No. 1216456-19-7](/img/structure/B2773076.png)
N-(3-(benzo[d]thiazol-2-yl)-6-benzyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-2-(4-chlorophenoxy)acetamide hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(3-(benzo[d]thiazol-2-yl)-6-benzyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-2-(4-chlorophenoxy)acetamide hydrochloride is a useful research compound. Its molecular formula is C29H25Cl2N3O2S2 and its molecular weight is 582.56. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Metabolic Stability in Drug Development
The study by Stec et al. (2011) explored the structure-activity relationships of phosphoinositide 3-kinase/mammalian target of rapamycin (PI3K/mTOR) dual inhibitors. They found that certain 6,5-heterocyclic analogs showed similar in vitro potency and in vivo efficacy to a previously studied compound, highlighting the importance of these compounds in improving metabolic stability in drug development (Stec et al., 2011).
Application in Acyl-CoA:Cholesterol O-Acyltransferase Inhibition
Shibuya et al. (2018) identified an aqueous-soluble potent inhibitor of human acyl-coenzyme A:cholesterol O-acyltransferase (ACAT), which is key for the treatment of diseases involving ACAT-1 overexpression. This demonstrates the potential use of these compounds in addressing diseases related to cholesterol metabolism (Shibuya et al., 2018).
Photovoltaic Efficiency Modeling
Mary et al. (2020) conducted photochemical and thermochemical modeling of benzothiazolinone acetamide analogs. They found these compounds to be efficient for use as photosensitizers in dye-sensitized solar cells (DSSCs), indicating their potential application in renewable energy technologies (Mary et al., 2020).
Development of Antitumor Agents
Yurttaş et al. (2015) synthesized N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives and evaluated their antitumor activity. They found that certain derivatives exhibited considerable anticancer activity against various cancer cell lines, suggesting their potential in cancer therapy (Yurttaş et al., 2015).
Antimicrobial Applications
Fahim and Ismael (2019) studied the antimicrobial activity of novel sulphonamide derivatives. Their findings indicate that these compounds have potential as effective antimicrobial agents, which could be crucial in addressing antibiotic resistance (Fahim & Ismael, 2019).
Corrosion Inhibition Properties
Yıldırım and Çetin (2008) investigated the use of certain acetamide derivatives as corrosion inhibitors. Their research suggests the utility of these compounds in protecting metals from corrosion, which has significant industrial applications (Yıldırım & Çetin, 2008).
Kinase Inhibitory and Anticancer Activities
Fallah-Tafti et al. (2011) synthesized N-benzyl substituted acetamide derivatives and evaluated their Src kinase inhibitory and anticancer activities. This study highlights the role of these compounds in developing new cancer therapies (Fallah-Tafti et al., 2011).
Docking Studies in Drug Design
Talupur et al. (2021) conducted synthesis and docking studies of certain benzothiazolinone acetamide analogs. This research underscores the importance of computational methods in drug discovery, particularly for understanding molecular interactions (Talupur et al., 2021).
properties
IUPAC Name |
N-[3-(1,3-benzothiazol-2-yl)-6-benzyl-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl]-2-(4-chlorophenoxy)acetamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C29H24ClN3O2S2.ClH/c30-20-10-12-21(13-11-20)35-18-26(34)32-29-27(28-31-23-8-4-5-9-24(23)36-28)22-14-15-33(17-25(22)37-29)16-19-6-2-1-3-7-19;/h1-13H,14-18H2,(H,32,34);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MCXTUVFYPPBURV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC2=C1C(=C(S2)NC(=O)COC3=CC=C(C=C3)Cl)C4=NC5=CC=CC=C5S4)CC6=CC=CC=C6.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C29H25Cl2N3O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
582.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.